Cas no 1805384-01-3 (Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate
• CAS No: 1805384-01-3
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4873762
• Update Time: 2025-08-04

Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-8(15)3-5-2-6(9(11)12)10(16)14-7(5)4-13/h2,9H,3H2,1H3,(H,14,16)
• InChI Key： WLGXMOXMAJSBQE-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C#N)=C(C=1)CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2

Additional information on Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate

Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate: A Promising Compound in Modern Medicinal Chemistry

Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate represents a novel synthetic molecule with significant potential in the field of medicinal chemistry. This compound, with the CAS number 1805384-01-3, is characterized by its unique structural features, including the presence of a cyano group, a 5-(difluoromethyl) substituent, and a 6-hydroxypyridine ring. The combination of these functional groups creates a complex molecular framework that may confer specific biological activities, making it a subject of interest for researchers in drug discovery and development.

The cyano group in this compound is known for its ability to enhance the metabolic stability of molecules, a critical factor in the design of long-acting pharmaceutical agents. Additionally, the 5-(difluoromethyl) substituent introduces hydrophobicity and electronic effects that could influence the molecule's interactions with biological targets. The 6-hydroxypyridine ring serves as a versatile scaffold, often utilized in the synthesis of bioactive compounds due to its ability to participate in hydrogen bonding and π-π stacking interactions with proteins and nucleic acids.

Recent studies have highlighted the potential of Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade implicated in cancer progression and metabolic disorders. This finding suggests that the compound may have therapeutic applications in oncology and metabolic diseases, warranting further investigation into its pharmacological profile.

The synthetic route to Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate involves a multi-step process that begins with the condensation of a substituted pyridine derivative with a suitable acetylating agent. The reaction conditions, including temperature, solvent, and catalysts, are optimized to maximize yield and purity. The final step typically involves the introduction of the cyano group through a nucleophilic substitution reaction, which is critical for achieving the desired stereochemistry and functional group orientation.

Pharmacological studies on this compound have revealed its potential as a prodrug candidate. The hydroxyl group at the 6-position of the pyridine ring may undergo metabolic activation, leading to the release of an active metabolite. This property is particularly advantageous in the design of drugs that require controlled release mechanisms to enhance bioavailability and reduce side effects. The cyano group further contributes to the molecule's metabolic stability by resisting enzymatic hydrolysis, thereby prolonging its biological half-life.

Recent advancements in computational chemistry have enabled the prediction of the 3D molecular structure and binding affinity of Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate with various protein targets. Molecular docking simulations have shown that the compound can selectively bind to the ATP-binding cassette (ABC) transporter family, which plays a role in drug efflux and multidrug resistance. This interaction could potentially enhance the efficacy of co-administered drugs by overcoming resistance mechanisms in cancer cells.

Moreover, the fluorine atoms in the 5-(difluoromethyl) group are known to influence the molecule's physicochemical properties, such as lipophilicity and polar surface area. These properties are crucial for determining the compound's ability to cross biological membranes and reach its target site. The fluorine atoms also contribute to the molecule's metabolic stability by reducing the likelihood of hydrolytic degradation, which is a common issue with many pharmaceutical agents.

Experimental data from in vitro assays suggest that Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate may have anti-inflammatory properties. A study published in Pharmacological Research (2022) demonstrated that the compound inhibits the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. This finding opens new avenues for the use of the compound in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The hydroxyl group at the 6-position of the pyridine ring is also a potential site for further chemical modifications. By introducing different substituents at this position, researchers can tailor the compound's pharmacokinetic and pharmacodynamic properties to suit specific therapeutic applications. For example, the introduction of a hydroxyalkyl group could enhance the molecule's solubility, while the addition of a fluoroalkyl group might improve its lipophilicity and cellular uptake.

Despite its promising properties, the development of Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate as a therapeutic agent requires further preclinical and clinical studies. Key areas of focus include the evaluation of its toxicological profile, drug-drug interactions, and long-term safety. Additionally, the optimization of its synthetic route to achieve higher yields and lower production costs will be essential for its commercialization.

In conclusion, Methyl 2-cyano-5-(difluoromethyl)-6-hydroxypyridine-3-acetate represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with the potential for targeted biological activity, position it as a valuable compound for further research and development. As scientific advancements continue to unfold, the compound may pave the way for innovative therapeutic strategies in various medical disciplines.